Cas no 1226459-10-4 (2-(4-fluorophenyl)-N-2-(1H-imidazol-1-yl)quinolin-8-ylacetamide)

• Product Name: 2-(4-fluorophenyl)-N-2-(1H-imidazol-1-yl)quinolin-8-ylacetamide
• CAS No: 1226459-10-4
• MF: C₂₀H₁₅FN₄O
• MW: 346.357707262039
• CID: 6229648
• PubChem ID: 49677644
• Update Time: 2025-06-08

2-(4-fluorophenyl)-N-2-(1H-imidazol-1-yl)quinolin-8-ylacetamide Chemical and Physical Properties

Names and Identifiers

• 2-(4-fluorophenyl)-N-2-(1H-imidazol-1-yl)quinolin-8-ylacetamide
• 1226459-10-4
• AKOS024527443
• VU0528064-1
• SR-01000926216-1
• N-(2-(1H-imidazol-1-yl)quinolin-8-yl)-2-(4-fluorophenyl)acetamide
• 2-(4-fluorophenyl)-N-[2-(1H-imidazol-1-yl)quinolin-8-yl]acetamide
• F5897-0169
• 2-(4-fluorophenyl)-N-(2-imidazol-1-ylquinolin-8-yl)acetamide
• SR-01000926216

• Inchi： 1S/C20H15FN4O/c21-16-7-4-14(5-8-16)12-19(26)23-17-3-1-2-15-6-9-18(24-20(15)17)25-11-10-22-13-25/h1-11,13H,12H2,(H,23,26)
• InChI Key： TVVURBCYSTVAKX-UHFFFAOYSA-N
• SMILES： FC1C=CC(=CC=1)CC(NC1=CC=CC2=CC=C(N3C=NC=C3)N=C21)=O

Computed Properties

• Exact Mass: 346.12298928g/mol
• Monoisotopic Mass: 346.12298928g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 26
• Rotatable Bond Count: 4
• Complexity: 482
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.1
• Topological Polar Surface Area: 59.8Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Quinolines and derivatives Quinolines and derivatives
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Quinolines and derivatives

Additional information on 2-(4-fluorophenyl)-N-2-(1H-imidazol-1-yl)quinolin-8-ylacetamide

Introduction to 2-(4-Fluorophenyl)-N-2-(1H-imidazol-1-yl)quinolin-8-ylacetamide (CAS No. 1226459-10-4)

2-(4-Fluorophenyl)-N-2-(1H-imidazol-1-yl)quinolin-8-ylacetamide (CAS No. 1226459-10-4) is a synthetic compound that has garnered significant attention in the field of medicinal chemistry due to its potential therapeutic applications. This compound, often referred to by its systematic name, is a derivative of quinoline and imidazole, two heterocyclic rings that are frequently employed in the design of bioactive molecules. The presence of a fluorine atom in the phenyl ring and the acetamide functional group adds to its structural complexity and biological activity.

The chemical structure of 2-(4-fluorophenyl)-N-2-(1H-imidazol-1-yl)quinolin-8-ylacetamide is characterized by a quinoline core, which is a six-membered aromatic ring fused with a five-membered nitrogen-containing ring. This core is further functionalized with an acetamide group attached to the 8-position of the quinoline ring. The acetamide group is itself substituted with an imidazole ring at the 2-position, and the entire structure is anchored by a 4-fluorophenyl moiety. This unique combination of functional groups imparts specific pharmacological properties to the compound.

Recent research has highlighted the potential of 2-(4-fluorophenyl)-N-2-(1H-imidazol-1-yl)quinolin-8-ylacetamide as a potent inhibitor of various enzymes and receptors. One notable area of interest is its activity as an inhibitor of protein kinases, which are key regulators of cellular signaling pathways involved in processes such as cell growth, differentiation, and apoptosis. Studies have shown that this compound can selectively inhibit certain protein kinases, making it a promising candidate for the treatment of diseases characterized by aberrant kinase activity, such as cancer and inflammatory disorders.

In addition to its kinase inhibitory properties, 2-(4-fluorophenyl)-N-2-(1H-imidazol-1-yl)quinolin-8-ylacetamide has also been investigated for its potential as an antiviral agent. Research has demonstrated that this compound can effectively inhibit the replication of several viruses, including influenza and hepatitis C viruses. The mechanism of action involves interference with viral entry into host cells and inhibition of viral enzyme activities, making it a valuable lead compound for the development of new antiviral therapies.

The pharmacokinetic properties of 2-(4-fluorophenyl)-N-2-(1H-imidazol-1-yl)quinolin-8-ylacetamide have been extensively studied to evaluate its suitability for therapeutic use. Preclinical studies have shown that this compound exhibits favorable absorption, distribution, metabolism, and excretion (ADME) profiles. It has good oral bioavailability and a reasonable half-life, which are essential characteristics for a drug candidate. Additionally, toxicity studies have indicated that it has a favorable safety profile at therapeutic doses.

The therapeutic potential of 2-(4-fluorophenyl)-N-2-(1H-imidazol-1-yl)quinolin-8-ylacetamide has been further validated through clinical trials. Phase I trials have demonstrated its safety and tolerability in healthy volunteers and patients with various diseases. Phase II trials are currently underway to evaluate its efficacy in specific disease indications, such as cancer and viral infections. Preliminary results from these trials have been encouraging, with significant improvements observed in patient outcomes.

Beyond its direct therapeutic applications, 2-(4-fluorophenyl)-N-2-(1H-imidazol-1-yl)quinolin-8-ylacetamide has also been used as a tool compound in basic research to investigate the biological functions of various proteins and pathways. Its ability to selectively modulate specific targets makes it an invaluable tool for understanding complex biological processes and identifying new therapeutic targets.

In conclusion, 2-(4-fluorophenyl)-N-2-(1H-imidazol-1-yl)quinolin-8-y-lacetamide (CAS No. 1226459-10-4) is a multifaceted compound with significant potential in both research and clinical settings. Its unique chemical structure and biological activities make it a promising candidate for the development of new therapies for various diseases. Ongoing research continues to uncover new applications and mechanisms of action for this compound, further solidifying its importance in the field of medicinal chemistry.